N1-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-(pyridin-3-ylmethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds, including pyrroloquinoline derivatives, typically involves cyclization reactions, oxidative conditions, and the use of specific catalysts. For instance, the formation of pyrrolo[1,2-a]quinolines can be achieved through ligand-free Cu-catalyzed cycloaddition, utilizing ethyl 2-(quinolin-2-yl)acetates and (E)-chalcones under mild conditions with air as the sole oxidant, yielding moderate to good product yields (Yu et al., 2016). Such methodologies highlight the importance of catalysis and reaction conditions in synthesizing complex quinoline derivatives.
Molecular Structure Analysis
The molecular structure of quinoline derivatives is characterized by NMR, MS, IR, UV-vis spectroscopy, and X-ray crystallography. These techniques provide detailed insights into the compound's structure, including its ionic nature, electronic properties, and conformational stability. The extensive computational and analytical characterizations ensure a comprehensive understanding of the molecule's structure and reactivity (Faizi et al., 2018).
Chemical Reactions and Properties
Pyrroloquinoline derivatives undergo various chemical reactions, including bromination, oxidation, and cycloadditions, leading to the formation of novel compounds with potential biological activities. These reactions are influenced by the substituents on the quinoline nucleus and the reaction conditions, demonstrating the compounds' versatility and reactivity (Medvedeva et al., 2022).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. These properties are determined through empirical studies and play a significant role in the compound's handling, storage, and application in synthesis and pharmacological research.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards nucleophiles and electrophiles, and stability under different conditions, are essential for understanding the compound's behavior in chemical reactions and potential biological interactions. The electronic and structural properties, as determined by DFT calculations, provide insights into the compound's reactivity and stability, guiding its use in further chemical transformations and potential applications (Faizi et al., 2018).
Scientific Research Applications
Synthesis and Biological Activities
Synthetic Approaches and Fungicidal Activity : Research on derivatives of pyrroloquinolines, such as those synthesized by Kappe and Kappe (2009), reveals a focus on developing compounds with potential fungicidal activity. The study outlines the synthesis of pyrroloquinolin-4-ones, highlighting the chemical versatility and the possibility of tailoring these molecules for specific biological activities (Kappe & Kappe, 2009).
Anticoagulant Properties : Novichikhina et al. (2020) discussed the anticoagulant activity of new derivatives of pyrroloquinolin-2-ones, emphasizing their potential therapeutic applications in preventing blood clots. This research underscores the broader pharmacological potentials of pyrroloquinoline derivatives (Novichikhina et al., 2020).
Material Science and Coordination Chemistry
Fluorescent Sensors : The study by Mac et al. (2010) on the synthesis of a novel fluorescent dye based on the pyrazoloquinoline skeleton demonstrates the application of pyrroloquinoline derivatives in developing sensors for detecting inorganic cations. This highlights their utility in analytical chemistry and materials science (Mac et al., 2010).
Coordination Polymers : Wu et al. (2017) explored the self-assembly of coordination polymers using ligands related to quinoline and oxadiazole, showcasing the structural and functional diversity achievable with quinoline derivatives in the realm of coordination chemistry and materials science (Wu et al., 2017).
Antitubercular and Antifungal Activities
Antitubercular Activity : Ukrainets et al. (2007) synthesized derivatives of pyrroloquinoline and evaluated their antitubercular activity. Such studies indicate the potential of pyrroloquinoline compounds in contributing to the development of new treatments for tuberculosis (Ukrainets et al., 2007).
Antifungal and Antiplasmodial Evaluation : Vandekerckhove et al. (2015) prepared aminoquinoline derivatives and assessed their antifungal and antiplasmodial activities. This research highlights the potential of pyrroloquinoline derivatives in developing therapeutics against fungal infections and malaria (Vandekerckhove et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N-(pyridin-3-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3/c24-16-9-14-8-15(7-13-4-2-6-23(16)17(13)14)22-19(26)18(25)21-11-12-3-1-5-20-10-12/h1,3,5,7-8,10H,2,4,6,9,11H2,(H,21,25)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAFRCEBPIHLLBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4=CN=CC=C4)CC(=O)N3C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-(pyridin-3-ylmethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.